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Compound of Interest

Compound Name: Butyl nonanoate

Cat. No.: B1595214 Get Quote

This guide provides a detailed comparison of the relative volatility of butyl nonanoate against

a selection of other common esters. The information is intended for researchers, scientists, and

professionals in drug development who require an understanding of the physicochemical

properties of these compounds for formulation, processing, and analytical applications.

Volatility, a critical parameter, is primarily dictated by a substance's boiling point and vapor

pressure. Lower boiling points and higher vapor pressures are indicative of greater volatility.

Quantitative Comparison of Ester Volatility
The following table summarizes the key physical properties related to the volatility of butyl
nonanoate and several other esters. The selected esters represent a range of molecular

weights and structural complexities, providing a broad context for comparison.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1595214?utm_src=pdf-interest
https://www.benchchem.com/product/b1595214?utm_src=pdf-body
https://www.benchchem.com/product/b1595214?utm_src=pdf-body
https://www.benchchem.com/product/b1595214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ester
Molecular
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C at 760
mmHg)

Vapor
Pressure
(mmHg at
25°C)

Ethyl Acetate C4H8O2 88.11 77.1[1][2] 93.2[1]

Methyl Butyrate C5H10O2 102.13
102-103[3][4][5]

[6]

~53 (estimated

from 40 mmHg at

30°C)[3][7][8]

Propyl

Propanoate
C6H12O2 116.16

122-124[9][10]

[11]
13.9[10]

Pentyl

Pentanoate
C10H20O2 172.27 206-207

Not readily

available

Butyl Nonanoate C13H26O2 214.34 270[12] 0.0214[12]

Isobutyl

Nonanoate
C13H26O2 214.34 248.9[13] 0.0236[13]

As the data indicates, butyl nonanoate exhibits significantly lower volatility compared to the

other esters listed, which is consistent with its higher molecular weight and longer carbon

chain. The trend of decreasing volatility with increasing molecular weight is clearly observable

among the straight-chain esters.

Experimental Protocols for Volatility Determination
The determination of vapor pressure is a key experimental procedure for assessing the

volatility of a substance. Standardized methods are crucial for obtaining reliable and

comparable data. The following protocol is based on the principles outlined in OECD Test

Guideline 104 and ASTM E1194.[14][15][16][17][18][19][20]

Vapor Pressure Determination by the Static Method
This method is suitable for substances with a vapor pressure between 10 and 10^5 Pa.
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1. Principle: The vapor pressure of a substance at a given temperature is measured when the

substance is in thermodynamic equilibrium with its vapor phase in a closed system.

2. Apparatus:

A constant temperature bath with a stability of ±0.2 K.

A vacuum-tight sample vessel with a connection to a pressure measuring device.

A pressure measuring device (e.g., manometer, pressure transducer) capable of the required

accuracy for the pressure range of interest.

A vacuum pump.

A temperature measuring device.

3. Procedure:

Introduce a small, degassed sample of the ester into the sample vessel.

Connect the sample vessel to the pressure and vacuum lines.

Evacuate the apparatus to remove air.

Immerse the sample vessel in the constant temperature bath and allow sufficient time for

thermal equilibrium to be established.

Measure the pressure at equilibrium. This is the vapor pressure of the substance at that

temperature.

Repeat the measurement at a minimum of two other temperatures to establish the vapor

pressure curve.

Visualizing the Relationship Between Molecular
Structure and Volatility
The following diagram illustrates the logical relationship between the number of carbon atoms

in an ester and its boiling point, which is a primary indicator of its volatility. Generally, as the
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number of carbon atoms increases, the intermolecular forces (van der Waals forces) become

stronger, leading to a higher boiling point and consequently, lower volatility.

Relationship between Carbon Number and Boiling Point of Esters

Molecular Structure Physical Property Resulting Volatility

Ethyl Acetate (4 Carbons) Low Boiling Point (~77°C)
leads to

Methyl Butyrate (5 Carbons) Medium-Low Boiling Point (~102°C)
leads to

Propyl Propanoate (6 Carbons) Medium Boiling Point (~123°C)
leads to

Pentyl Pentanoate (10 Carbons) High Boiling Point (~207°C)
leads to

Butyl Nonanoate (13 Carbons) Very High Boiling Point (~270°C)
leads to

High Volatility
results in

Medium-High Volatility
results in

Medium Volatility
results in

Low Volatility
results in

Very Low Volatility
results in

Click to download full resolution via product page

Caption: Ester Volatility as a Function of Carbon Number and Boiling Point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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